2,6-Dimethyl-8-(methylsulfanyl)quinoline

• CAS No.: 53971-52-1
• Molecular Formula: C12H13NS
• Molecular Weight: 203.31 g/mol
• IUPAC Name: 2,6-dimethyl-8-methylsulfanylquinoline
• InChI: InChI=1S/C12H13NS/c1-8-6-10-5-4-9(2)13-12(10)11(7-8)14-3/h4-7H,1-3H3
• InChI Key: YEGCVORBUSUVCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=C(C=C2SC)C

Description

2,6-Dimethyl-8-(methylsulfanyl)quinoline is a heterocyclic aromatic organic compound belonging to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,6-Dimethyl-8-(methylsulfanyl)quinoline can be achieved through several methods. One common approach involves the Friedländer synthesis, which typically uses α,β-unsaturated aldehydes as starting materials . The reaction conditions often include the use of catalytic systems, such as Lewis acids or transition metal catalysts, to facilitate the formation of the quinoline ring .

Another method involves the cyclization of appropriate precursors under acidic or basic conditions. For example, the reaction of 2-methyl-